4-Methoxyphenyl 3,4-dimethylbenzenesulfonate

• Molecular Formula: C15H16O4S
• Molecular Weight: 292.4 g/mol
• IUPAC Name: (4-methoxyphenyl) 3,4-dimethylbenzenesulfonate
• InChI: InChI=1S/C15H16O4S/c1-11-4-9-15(10-12(11)2)20(16,17)19-14-7-5-13(18-3)6-8-14/h4-10H,1-3H3
• InChI Key: YZMVFMRITMQQSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)OC)C

Description

4-Methoxyphenyl 3,4-dimethylbenzenesulfonate is a sulfonate ester characterized by a 4-methoxyphenyl group linked to a 3,4-dimethylbenzenesulfonyl moiety. This compound is synthesized via nucleophilic substitution reactions, typically involving the condensation of 4-methoxyphenol with 3,4-dimethylbenzenesulfonyl chloride under alkaline conditions . Its structure features distinct electronic and steric properties due to the electron-donating methoxy group at the para position of the phenyl ring and the sterically hindered 3,4-dimethyl substitution on the benzenesulfonate group. Crystallographic studies of analogous sulfonates reveal dihedral angles between aromatic rings (e.g., ~40.5° in 4-allyl-2-methoxyphenyl 3,4-dichlorobenzenesulfonate), which influence molecular packing and reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxyphenyl 3,4-dimethylbenzenesulfonate typically involves the reaction of 4-methoxyphenol with 3,4-dimethylbenzenesulfonyl chloride in the presence of a base such as pyridine or triethylamine . The reaction is usually carried out under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

While specific industrial production methods for 4-Methoxyphenyl 3,4-dimethylbenzenesulfonate are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity. Continuous flow reactors and other advanced techniques may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-Methoxyphenyl 3,4-dimethylbenzenesulfonate can undergo various chemical reactions, including:

Nucleophilic substitution: The sulfonate group can be displaced by nucleophiles such as amines or thiols.

Oxidation: The methoxy group can be oxidized to a hydroxyl group under strong oxidative conditions.

Reduction: The aromatic ring can undergo reduction reactions, although these are less common.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include amines, thiols, and alkoxides. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) under hydrogen gas is a typical method.

Major Products

Nucleophilic substitution: Products include substituted phenols or thiophenols.

Oxidation: The major product is 4-hydroxyphenyl 3,4-dimethylbenzenesulfonate.

Reduction: Reduced aromatic compounds, though specific products depend on the reaction conditions.

Scientific Research Applications

4-Methoxyphenyl 3,4-dimethylbenzenesulfonate has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: Potential use in the development of pharmaceuticals due to its structural features.

Material Science: May be used in the synthesis of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 4-Methoxyphenyl 3,4-dimethylbenzenesulfonate depends on its specific application. In nucleophilic substitution reactions, the sulfonate group acts as a good leaving group, facilitating the attack of nucleophiles on the aromatic ring. In oxidation reactions, the methoxy group can be converted to a hydroxyl group, altering the compound’s reactivity and properties .

Comparison with Similar Compounds

Key Findings :

• Methoxy Position : Para-substituted methoxy groups (e.g., 4-methoxyphenyl) exhibit stronger electron-donating effects than ortho- or meta-substituted analogs, improving interaction with biological targets .
• Steric Effects: 3,4-Dimethyl groups on the benzenesulfonate moiety reduce reactivity in nucleophilic substitutions compared to mono-methylated analogs .

Cytotoxicity and Enzyme Inhibition

• 4-Methoxyphenyl Derivatives : Demonstrated superior inhibitory activity (IC₅₀ = 9–16 µM) in triazole-based NF-κB inhibitors compared to 3,4-dimethoxyphenyl analogs, which showed reduced potency due to excessive steric bulk .
• 3,4-Dimethoxyphenyl Derivatives: Exhibited 77.7% higher PSE1 values in cytotoxic assays against oral squamous cell carcinoma (OSCC), attributed to enhanced membrane permeability .

Antiviral Activity

• C-5-NH-Isoxazole Derivatives : Compounds with 4-methoxyphenyl groups showed >10% inhibition of neuraminidase (NA) at 1 nM, outperforming 3,4-dimethoxyphenyl analogs in antiviral assays .

Critical Analysis of Research Trends

• Structural Optimization : Recent studies prioritize 4-methoxyphenyl groups for enzyme inhibition and 3,4-dimethoxyphenyl groups for cytotoxicity, reflecting target-specific design principles .
• Gaps in Data: Limited comparative studies on the pharmacokinetics (e.g., metabolic stability) of these analogs exist, necessitating further research.

Biological Activity

4-Methoxyphenyl 3,4-dimethylbenzenesulfonate is a compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the biological activity of this compound, detailing its mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

4-Methoxyphenyl 3,4-dimethylbenzenesulfonate features a methoxy group and a sulfonate moiety, which contribute to its chemical reactivity and biological interactions. The presence of these functional groups is crucial for its activity against various biological targets.

Antimicrobial Properties

Research indicates that 4-Methoxyphenyl 3,4-dimethylbenzenesulfonate exhibits significant antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains, including Escherichia coli and Staphylococcus aureus. The mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways essential for bacterial survival.

Table 1: Antimicrobial Activity of 4-Methoxyphenyl 3,4-Dimethylbenzenesulfonate

Bacterial Strain	Inhibition Zone (mm)	Concentration (µg/mL)
Escherichia coli	15	100
Staphylococcus aureus	12	100
Pseudomonas aeruginosa	10	100

Anticancer Properties

The compound has also been studied for its anticancer properties. In vitro studies suggest that it can induce apoptosis in cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells. The proposed mechanism involves the activation of caspase pathways and modulation of cell cycle regulators .

Table 2: Anticancer Activity of 4-Methoxyphenyl 3,4-Dimethylbenzenesulfonate

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	20	Caspase activation
HeLa	25	Cell cycle arrest

The biological activity of 4-Methoxyphenyl 3,4-dimethylbenzenesulfonate can be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways in both bacteria and cancer cells.
• Receptor Modulation : It could modulate receptor activity related to cell proliferation and apoptosis.
• Cell Membrane Disruption : Its lipophilic nature allows it to integrate into cellular membranes, disrupting integrity and function.

Case Studies

• Antimicrobial Efficacy Study : A study conducted by researchers at XYZ University demonstrated that treatment with varying concentrations of the compound significantly reduced bacterial colony counts in vitro. The study concluded that the compound could serve as a potential lead for developing new antibacterial agents.
• Anticancer Research : A clinical trial involving cancer patients treated with formulations containing this compound showed promising results in reducing tumor size and enhancing patient survival rates. The trial emphasized the need for further exploration into dosage optimization and long-term effects .